Cas no 314745-68-1 (3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one
• CAS No: 314745-68-1
• MF: C₂₇H₂₁Cl₂NO₃S
• MW: 510.431544065475
• CID: 5953241
• PubChem ID: 1906356
• Update Time: 2025-07-08

3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one
• 3-(benzo[d]thiazol-2-yl)-7-((3,4-dichlorobenzyl)oxy)-2-methyl-6-propyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-7-[(3,4-dichlorophenyl)methoxy]-2-methyl-6-propyl-
• 3-(1,3-benzothiazol-2-yl)-7-[(3,4-dichlorophenyl)methoxy]-2-methyl-6-propyl-4H-chromen-4-one
• F0366-0099
• 314745-68-1
• SR-01000424797
• SR-01000424797-1
• AKOS022104645
• 3-(1,3-benzothiazol-2-yl)-7-[(3,4-dichlorophenyl)methoxy]-2-methyl-6-propylchromen-4-one

• Inchi： 1S/C27H21Cl2NO3S/c1-3-6-17-12-18-23(13-22(17)32-14-16-9-10-19(28)20(29)11-16)33-15(2)25(26(18)31)27-30-21-7-4-5-8-24(21)34-27/h4-5,7-13H,3,6,14H2,1-2H3
• InChI Key： AVWGLIBJLBFRHO-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCC3=CC=C(Cl)C(Cl)=C3)=C(CCC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 509.0619201g/mol
• Monoisotopic Mass: 509.0619201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one

Comprehensive Analysis of 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one (CAS No. 314745-68-1)

The compound 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one, identified by its CAS No. 314745-68-1, is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and material science. Its unique combination of a benzothiazole moiety and a chromen-4-one scaffold makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly intrigued by its potential as a fluorescent probe or bioactive agent, given its conjugated π-electron system and functional group diversity.

In recent years, the demand for novel heterocyclic compounds like 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one has surged, driven by advancements in high-throughput screening and computational drug design. This compound's structural complexity and electronic properties align with current trends in precision medicine and targeted therapy. Its chromen-4-one core is known for its role in modulating enzyme activity, while the benzothiazole unit contributes to its photostability and binding affinity. These features make it a subject of ongoing research in cancer therapeutics and neurodegenerative disease studies.

From a synthetic perspective, the preparation of CAS No. 314745-68-1 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling and selective etherification. The presence of the 3,4-dichlorophenyl group introduces steric and electronic challenges, necessitating optimized conditions for high yield and purity. Recent publications highlight its potential as a lead compound in structure-activity relationship (SAR) studies, particularly for kinase inhibition and receptor modulation. Its lipophilic character and molecular weight also make it a candidate for blood-brain barrier penetration, a hot topic in CNS drug discovery.

The spectroscopic properties of 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one have been extensively characterized using NMR, HPLC-MS, and UV-Vis techniques. Its fluorescence emission in the visible range has sparked interest in bioimaging applications, especially for real-time cellular tracking. Additionally, its electrochemical behavior suggests utility in organic semiconductors, aligning with the growing market for flexible electronics and optoelectronic devices.

Environmental and toxicological assessments of CAS No. 314745-68-1 remain limited, though its structural analogs exhibit favorable biodegradability profiles. Regulatory agencies emphasize the need for green chemistry approaches in its synthesis, reflecting broader industry shifts toward sustainable pharmaceuticals. As AI-driven molecular modeling accelerates compound discovery, derivatives of this scaffold are being explored for personalized medicine and combinatorial libraries.

In conclusion, 3-(1,3-benzothiazol-2-yl)-7-(3,4-dichlorophenyl)methoxy-2-methyl-6-propyl-4H-chromen-4-one represents a versatile chemical entity with cross-disciplinary relevance. Its multifunctional architecture addresses key challenges in drug delivery, diagnostic tools, and advanced materials, positioning it as a focal point for future innovation. Ongoing studies aim to unlock its full potential while addressing scale-up challenges and patent landscapes in competitive markets.